ADB-BUTINACA (CAS 2682867-55-4) is a highly potent, indazole-derived synthetic cannabinoid receptor agonist (SCRA) characterized by a tert-leucinamide side chain and a butyl tail. In scientific and forensic procurement, it is primarily sourced as an analytical reference standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows. The compound is extensively utilized to map complex metabolic pathways—specifically CYP2C19, CYP3A4, and CYP3A5-mediated biotransformations—and to calibrate detection methods for its primary mono-hydroxylated and dihydrodiol metabolites in biological matrices. Furthermore, its nanomolar binding affinity to human CB1 and CB2 receptors makes it a critical reference material for in vitro functional assays, including β-arrestin 2 recruitment and membrane potential evaluations [1].
Substituting ADB-BUTINACA with closely related SCRAs, such as ADB-PINACA or MDMB-4en-PINACA, severely compromises analytical accuracy and pharmacological modeling. In forensic toxicology, generic substitution fails because structural modifications—such as substituting the butyl tail with a pentyl or fluorinated alkyl group—drastically alter the phase I metabolic profile, yielding entirely different urinary biomarkers that invalidate LC-MS/MS calibration curves. In pharmacological contexts, minor structural deviations result in significant shifts in receptor binding kinetics; for instance, altering the tail or amide core directly impacts the Ki values at the CB1 receptor. Consequently, laboratories must procure the exact ADB-BUTINACA standard to ensure reproducible retention times, precise mass fragmentation matching, and accurate baseline establishment in competitive binding assays .
In competitive binding assays, ADB-BUTINACA demonstrates sub-nanomolar affinity for both human cannabinoid receptors, recording a Ki of 0.299 nM at CB1 and 0.912 nM at CB2. This represents a significantly tighter binding profile compared to baseline phytocannabinoids such as THC, which typically exhibit CB1 affinities in the double-digit nanomolar range. The compound functions as a full agonist with an efficacy (Emax) ranging from 101% to 290% depending on the assay conditions [1].
| Evidence Dimension | CB1 Receptor Binding Affinity (Ki) |
| Target Compound Data | 0.299 nM |
| Comparator Or Baseline | THC (Baseline phytocannabinoid, >10 nM) |
| Quantified Difference | Over 30-fold higher binding affinity at the CB1 receptor |
| Conditions | In vitro competitive binding assay using human CB1/CB2 receptors expressed in HEK-293 cells |
Procuring this standard provides researchers with a highly reliable, high-affinity full agonist control for calibrating cannabinoid receptor functional assays.
Functional activation evaluations using fluorescence-based membrane potential assays demonstrate that ADB-BUTINACA possesses an EC50 of 6.4 nM to 11.5 nM at the CB1 receptor. When compared head-to-head with structurally related synthetic cannabinoids, its potency closely mirrors that of ADB-4en-PINACA (EC50 = 11.6 nM) but is slightly less potent than MDMB-4en-PINACA (EC50 = 4.3 nM). This specific functional footprint is critical for structure-activity relationship (SAR) mapping [1].
| Evidence Dimension | CB1 Receptor Functional Potency (EC50) |
| Target Compound Data | 11.5 nM |
| Comparator Or Baseline | MDMB-4en-PINACA (4.3 nM) and ADB-4en-PINACA (11.6 nM) |
| Quantified Difference | 2.6-fold lower potency than MDMB-4en-PINACA; equivalent to ADB-4en-PINACA |
| Conditions | β-arrestin 2 recruitment and intracellular calcium release assays |
Enables precise SAR modeling by providing a quantified functional benchmark for tert-leucinamide SCRAs with a butyl tail.
In vivo pharmacokinetic studies in rat models indicate that ADB-BUTINACA undergoes rapid absorption and metabolism, characterized by a Tmax of 2.8 ± 0.5 hours and a half-life (t1/2) of 4.4 ± 1.1 hours. In human liver microsome assays, the estimated half-life is less than 30 minutes, leading to the rapid formation of specific mono-hydroxylated and dihydrodiol metabolites. This rapid clearance profile strictly differentiates it from longer-acting baseline cannabinoids and necessitates the use of the exact parent compound to generate accurate LC-MS/MS calibration standards for its transient metabolites [1].
| Evidence Dimension | In Vivo Half-Life (t1/2) |
| Target Compound Data | 4.4 ± 1.1 hours (rat plasma); < 30 min (human liver microsomes) |
| Comparator Or Baseline | Traditional long-acting cannabinoids (t1/2 > 24 hours) |
| Quantified Difference | Significantly accelerated metabolic clearance requiring specific metabolite biomarker tracking |
| Conditions | UPLC-MS/MS quantification in rat plasma and human liver microsome assays |
Essential for toxicological laboratories needing to establish accurate pharmacokinetic models and detection windows for rapid-clearance SCRAs.
In forensic GC-MS and LC-QTOF-MS workflows, ADB-BUTINACA is identified by its distinct parent mass (m/z 330.4) and specific fragmentation patterns. When compared to closely related analogs like APP-BUTINACA or ADB-PINACA, ADB-BUTINACA exhibits distinct retention times (e.g., 7.77 min under standard GC-MS protocols) and distinct product ions. Procuring the certified reference material with ≥98% purity is mandatory to prevent false positives and ensure accurate peak integration during the impurity profiling of seized materials [1].
| Evidence Dimension | Chromatographic Retention and Mass Fragmentation |
| Target Compound Data | Parent mass m/z 330.4; specific GC-MS retention time (e.g., 7.77 min) |
| Comparator Or Baseline | APP-BUTINACA and ADB-PINACA (overlapping structural features) |
| Quantified Difference | Distinct retention times and fragmentation pathways enabling baseline resolution |
| Conditions | GC-MS and LC-QTOF-MS analysis of seized materials and biological extracts |
Ensures absolute analytical certainty and reproducibility when resolving complex forensic or toxicological samples.
Utilizing the compound as a primary reference standard to identify and quantify its specific dihydrodiol and mono-hydroxylated metabolites in complex biological matrices (e.g., post-mortem blood, urine) [1].
Deploying the compound as a high-affinity (Ki = 0.299 nM), full-agonist control in β-arrestin 2 recruitment and fluorescence-based membrane potential assays to map SCRA structure-activity relationships [2].
Employing the standard in human liver microsome and hepatocyte models to map the specific enzymatic pathways (CYP2C19, CYP3A4, CYP3A5) responsible for its rapid phase I metabolism [3].
Using the standard in GC-MS and multivariate analysis workflows to quantify ADB-BUTINACA and identify associated organic impurities in seized e-liquids, establishing chemical linkages for forensic intelligence [4].